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Compound of Interest

Compound Name: Ammonium calcium nitrate

Cat. No.: B13960213

Get Quote

This guide provides essential safety and logistical information for the proper disposal of

Ammonium Calcium Nitrate (CAN), tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for ensuring laboratory safety and

environmental protection.

Immediate Safety and Handling Precautions
Before initiating any disposal procedure, it is imperative to handle Ammonium Calcium
Nitrate waste with care. This substance, while a common fertilizer, is an oxidizing agent and

can pose risks if managed improperly.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including protective

gloves, safety goggles or a face shield, and protective clothing.[1][2] If dust is generated,

respiratory protection is necessary.[3]

Avoid Incompatibles: Keep waste Ammonium Calcium Nitrate away from combustible

materials, organic substances, reducing agents, strong acids, alkalis, and chloride salts.[2][4]

[5] Contamination with these materials can increase the risk of fire and explosion.[6]
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Prevent Contamination: Do not use combustible materials like sawdust to clean up spills.[7]

[8]

Ventilation: Ensure the handling and storage area is cool, dry, and well-ventilated.[4][9]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[6]

[7]

Step-by-Step Disposal Procedures
Disposal methods vary based on the quantity and purity of the material. Always consult local,

state, and federal environmental regulations before disposal.[10][11]

1. Small, Uncontaminated Spills

For minor spills of pure Ammonium Calcium Nitrate in a laboratory setting:

Containment: Immediately contain the spill to prevent it from spreading.[4][9]

Collection: Carefully sweep or scoop the spilled material.[4] To minimize dust, use a vacuum

with a HEPA filter.[2]

Reuse (If Possible): If the material is dry, pure, and uncontaminated, it can be collected and

reused as a fertilizer according to standard agronomic practices.[4][6][11]

Containerization: Place the collected material into a clean, dry, sealable, and clearly labeled

container for waste.[2][4][10]

Decontamination: Wash the spill area thoroughly with water.[4][11]

2. Large Quantities or Contaminated Waste

For larger quantities or material that has been contaminated with other chemicals, organic

matter, or incompatible substances:

Risk Assessment: Recognize that contaminated CAN may present a fire and explosion

hazard.[6]
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Evacuation: Evacuate all non-essential personnel from the affected area.[4]

Professional Disposal: It is strongly recommended to dispose of surplus, non-recyclable, or

contaminated products through a licensed waste disposal contractor.[2][3][7]

Regulatory Consultation: It may be necessary to manage the material as hazardous waste.

Contact your state's Department of Environmental Protection (DEP) or the regional

Environmental Protection Agency (EPA) office for specific guidance.[12]

On-Site Treatment (for Contaminated Spills): If immediate action is required for a

contaminated spill, shovel the material into appropriate drums and dissolve it in water to

create a solution of at least 50% water.[6] This should only be performed by trained

personnel with appropriate safety measures in place.

Prevention of Environmental Release: Never wash Ammonium Calcium Nitrate into drains,

sewers, or waterways.[2][4][11] If a significant spill occurs that could enter a water course,

inform the local water authority immediately.[8][13]

3. Empty Container Disposal

Empty containers and liners may retain product residues and should be handled carefully.[7]

[10]

Rinsing: Thoroughly rinse containers with water before reuse.[4]

Disposal: If not being reused, render the container unusable and dispose of it as waste in

accordance with local authority regulations.[4]

Material Data for Safe Disposal
The following table summarizes key quantitative data and characteristics of Ammonium
Calcium Nitrate relevant to its safe handling and disposal.
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Property/Parameter Value / Information Citation

Chemical State Solid (granules or prills)

pH (in solution) 6.0 - 6.5 [11]

Decomposition Temp.
Decomposes rapidly above

170°C (338°F)
[4]

Solubility in Water Highly soluble, complete [11][14]

Hazard Classification
Oxidizing Solid, Serious Eye

Damage/Irritation
[2]

Incompatible Materials

Combustible materials, organic

matter, reducing agents, strong

acids & alkalis, chloride salts,

oils, grease, and metals.

[2][4][5]

Hazardous Decomp.

Upon heating, may produce

toxic fumes including nitrogen

oxides (NOx) and ammonia

(NH3).

[2][13]

Disposal Decision Workflow
The following diagram illustrates the logical workflow for determining the appropriate disposal

procedure for Ammonium Calcium Nitrate.
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 with Water

If reuse not possible
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 Regulations (e.g., EPA, DEP)

Click to download full resolution via product page

Caption: Decision workflow for Ammonium Calcium Nitrate disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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